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Compound of Interest

Compound Name: Ethyl 2-oxopyrrolidine-1-acetate

Cat. No.: B054411

An In-Depth Technical Guide to Ethyl 2-oxopyrrolidine-1-acetate for Researchers and Drug
Development Professionals

Introduction

Ethyl 2-oxopyrrolidine-1-acetate, a derivative of the pyrrolidinone ring system, is a versatile
chemical intermediate with significant applications across various scientific disciplines. While it
may appear as a simple heterocyclic compound, its unique structural features make it a
valuable building block in the synthesis of a wide range of functional molecules. This guide
provides a comprehensive overview of its chemical and physical properties, molecular
structure, key applications, and essential safety protocols, tailored for professionals in research
and drug development. Its role as a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials underscores its importance in modern chemistry.

Chemical and Physical Properties

Ethyl 2-oxopyrrolidine-1-acetate is typically a colorless to pale yellow oil under standard
conditions.[1] Its physicochemical properties are crucial for its application in synthesis,
determining factors like solvent choice, reaction conditions, and purification methods. The
compound is soluble in common organic solvents such as ethyl acetate and tetrahydrofuran but
is reported to be insoluble in water.[1][2] It is also noted to be sensitive to hydrolysis,
necessitating storage in dry conditions.[1]

A summary of its key quantitative data is presented below:
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Property Value Source(s)
Molecular Formula CsH13NOs [21[31[41[5]
Molecular Weight 171.19 g/mol [11[3]14116]
IUPAC Name ;t)t;;::lez'[:i—oxopyrroIidin-l— B

CAS Number 61516-73-2 [1][3][8]
Boiling Point 195-200 °C @ 760 mmHg [1]

Density ~1.138 g/cm?3 [8]
Appearance Colorless to pale yellow oil [1]

Molecular Structure

The structure of Ethyl 2-oxopyrrolidine-1-acetate features a five-membered lactam
(pyrrolidinone) ring N-substituted with an ethyl acetate group. This combination of a polar
lactam and a reactive ester functional group is central to its utility in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-oxopyrrolidine-1-acetate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054411#ethyl-2-oxopyrrolidine-1-acetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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